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Compound of Interest

Compound Name: Codaphniphylline

Cat. No.: B15591752 Get Quote

An In-depth Technical Guide to
Codaphniphylline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Codaphniphylline, a complex polycyclic alkaloid isolated from plants of the

Daphniphyllum genus. This document includes its chemical identifiers, a summary of its

physicochemical properties, and a detailed look into its chemical synthesis, presented to aid

researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development.

Core Chemical Information
Codaphniphylline is a structurally intricate natural product that has garnered interest from the

scientific community due to its unique molecular architecture.
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Property Value

CAS Number 14694-15-6[1][2][3][4]

Molecular Formula C30H47NO3[1][2]

Molecular Weight 469.7 g/mol [1][2]

Appearance Powder[1][2]

Natural Source
Branches of Daphniphyllum macropodum Miq.

[1][2]

IUPAC Nomenclature: Due to the high complexity of its polycyclic system, a definitive IUPAC

name for Codaphniphylline is not commonly cited in the literature. A systematic name, based

on its core structure, can be generated, but for practical purposes, the common name

"Codaphniphylline" is universally used.

Physicochemical Data
While comprehensive experimental data for Codaphniphylline is not widely available in public

databases, its properties can be inferred from its chemical structure and the known

characteristics of related Daphniphyllum alkaloids. The molecule is soluble in organic solvents

such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Experimental Protocols: Total Synthesis of (+)-
Codaphniphylline
The total synthesis of (+)-Codaphniphylline represents a significant achievement in organic

chemistry, notable for the strategic construction of its complex, sterically congested polycyclic

framework. The following is a conceptual summary of a synthetic approach, with the detailed

experimental procedures, including reagent quantities, reaction conditions, and purification

methods, being accessible in the primary literature.

Key Stages of Synthesis:

Core Skeleton Assembly: The synthesis typically begins with the construction of a key

intermediate that contains the foundational rings of the molecule. This often involves a series
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of cycloaddition and annulation reactions to build the fused ring system.

Stereochemical Control: Throughout the synthesis, precise control of stereochemistry is

crucial. This is achieved through the use of chiral auxiliaries, asymmetric catalysis, and

substrate-controlled reactions to establish the correct relative and absolute configurations of

the numerous stereocenters.

Functional Group Manipulation: A variety of functional group interconversions are employed

to introduce the necessary oxygen and nitrogen functionalities and to modify the oxidation

states of different parts of the molecule.

Late-Stage Cyclization: The final rings of the polycyclic structure are often formed in the later

stages of the synthesis through intramolecular reactions, which can be challenging due to

the steric hindrance of the pre-existing framework.

Purification and Characterization: Each synthetic intermediate is rigorously purified, typically

using chromatographic techniques, and its structure is confirmed by spectroscopic methods,

including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).

Visualizing the Synthetic and Biological Landscape
To better understand the complex processes associated with Codaphniphylline, the following

diagrams illustrate the logical flow of its synthesis and a hypothetical biological mechanism of

action based on the known activities of related compounds.

Logical Workflow for the Total Synthesis of Codaphniphylline

Initial Steps Core Construction Final Stages

Starting Materials Key Intermediate Synthesis Polycyclic Core Formation Stereochemical Control Late-Stage Functionalization Purification and Characterization (+)-Codaphniphylline

Click to download full resolution via product page

Caption: A diagram illustrating the logical workflow of the total synthesis of (+)-

Codaphniphylline.
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While the specific biological activities and signaling pathways of Codaphniphylline have not

been extensively studied, related Daphniphyllum alkaloids are known to exhibit cytotoxic effects

against various cancer cell lines. This suggests that Codaphniphylline may also possess

similar properties. A plausible, yet hypothetical, mechanism for such activity could involve the

induction of apoptosis.

Hypothetical Signaling Pathway for Codaphniphylline-Induced Cytotoxicity
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Caption: A hypothetical signaling pathway illustrating a potential mechanism for

Codaphniphylline-induced cytotoxicity, proceeding through the activation of an apoptotic

cascade. Further research is required to validate this proposed pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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